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Compound of Interest

6-methoxy-1,4-oxazepane
Compound Name:

hydrochloride
CAS No.: 2639427-64-6
Cat. No.: B6186786

Get Quote

Part 1: Executive Summary & Core Directive

6-Methoxy-1,4-oxazepane hydrochloride represents a specialized "homomorpholine”
scaffold, offering a unique vector for exploring chemical space beyond the ubiquitous
morpholine and piperazine rings. While 1,4-oxazepanes are privileged structures in dopamine
receptor modulation (e.g., D4 ligands) and peptidomimetic design, their adoption is often
hindered by synthetic reproducibility challenges—specifically regarding stereochemical integrity
at the C6 position and the hygroscopic nature of the hydrochloride salt.

This guide moves beyond standard catalog listings to address the causality of experimental
failure. It provides a self-validating protocol for the synthesis and handling of this compound,
contrasting its physicochemical profile with established alternatives to support rational scaffold
selection.

Part 2: Comparative Analysis (The "Why" and
IlWhenll)
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The decision to incorporate a 6-methoxy-1,4-oxazepane ring instead of a morpholine or 1,4-

diazepane should be data-driven. The following analysis highlights the trade-offs in solubility,
basicity, and metabolic stability.

Performance Matrix: Oxazepane vs. Alternatives
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Feature

6-Methoxy-1,4-
Oxazepane

Morpholine

1,4-Diazepane

Implication for
Drug Design

Ring Size

7-Membered
(Flexible)

6-Membered
(Chair)

7-Membered
(Flexible)

Oxazepane
offers unique 3D
vectors; less rigid

than morpholine.

LogP
(Lipophilicity)

~-0.2t00.1
(Est.)

-0.86

-0.72

The methoxy
group and extra
methylene
increase
lipophilicity vs.
morpholine,
aiding

permeability.

pKa (Conj. Acid)

~8.0-85

8.36

~ 9.5 (N1/N4)

Oxazepane is
less basic than
diazepane,
reducing
lysosomal
trapping risk.

H-Bonding

Acceptor (O),
Donor/Acc (NH)

Acceptor (O),
Donor/Acc (NH)

Donor/Acc (2x
NH)

The 6-OMe adds
a specific H-bond
acceptor vector
absentin
unsubstituted

analogs.

Metabolic
Stability

Moderate

High

Low to Moderate

The 7-membered
ring is more
prone to
oxidative
metabolism than
the morpholine

chair.
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Decision Logic for Scaffold Selection

Use the following logic to determine if 6-methoxy-1,4-oxazepane is the correct building block
for your campaign.

Start: Scaffold Selection

Is Aqueous Solubility Limiting?

Is Novel IP/Vector Required? Yes (Critical)

No (Standard)

Select: Morpholine

i ?
DIENEISIRY S st (High Solubility, Stable)

Select: 1,4-Diazepane Select: 6-Methoxy-1,4-Oxazepane
(High Basicity, Bis-amine) (Novel Vector, Balanced pKa)

Click to download full resolution via product page

Caption: Decision tree for selecting 6-methoxy-1,4-oxazepane based on physicochemical
constraints.

Part 3: Self-Validating Experimental Protocol

The primary reproducibility bottleneck for 6-methoxy-1,4-oxazepane HCI lies in the O-
methylation step (if starting from the 6-hydroxy precursor) and the salt stoichiometry. The 6-
position is sterically sensitive; improper methylation conditions can lead to elimination (alkene
formation) or racemization.
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Synthesis & Validation Workflow

Objective: Synthesize 6-methoxy-1,4-oxazepane HCI from tert-butyl 6-hydroxy-1,4-oxazepane-
4-carboxylate.

Step 1: Regioselective O-Methylation

Context: Direct methylation of the secondary alcohol requires thermodynamic control to prevent
beta-elimination.

e Reagents: Sodium Hydride (NaH, 60% dispersion), Methyl lodide (Mel), DMF (Anhydrous).
[1]

e Protocol:

o

Dissolve tert-butyl 6-hydroxy-1,4-oxazepane-4-carboxylate (1.0 eq) in anhydrous DMF
(0.2 M) under N2.

o

Cool to 0°C (Critical for suppressing elimination).

[¢]

Add NaH (1.2 eq) portion-wise. Stir for 30 min at 0°C until gas evolution ceases.

[¢]

Add Mel (1.5 eq) dropwise.

Allow to warm to RT and stir for 4 hours.

o

o Self-Validation Point: TLC/LCMS must show disappearance of the alcohol (broad OH stretch
in IR, or mass shift +14). If alkene byproduct is observed (>5%), reduce temperature to
-10°C for the NaH addition in the next run.

Step 2: N-Boc Deprotection & Salt Formation

Context: HCI salts of oxazepanes are hygroscopic. Excess HCI can lead to degradation or
sticky gums.

o Reagents: 4M HCI in Dioxane, Diethyl Ether (Etz0).

e Protocol:
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o Dissolve the methylated intermediate in minimal 1,4-dioxane.
o Add 4M HCI in dioxane (10 eq) at 0°C. Stir for 3 hours.

o Precipitation (Crucial): Do not evaporate to dryness immediately. Add anhydrous Et20 (10
volumes) to induce precipitation of the hydrochloride salt.

o Filter the solid under N2z (to avoid moisture uptake).

o Dry in a vacuum desiccator over P20s.

Quality Control (QC) Parameters

Acceptance Reproducibility
Parameter Method o
Criteria Note
) Ensure integration of
] Singlet at ~3.3 ppm )
Identity 1H NMR (DMSO-ds) OMe matches the ring

(3H, OMe). _
protons (1:1 ratio).

If chiral starting

o ) material was used,
) ) Distinct coupling
Stereochemistry 1H NMR / Chiral HPLC check for
constants for H6. o
epimerization

(cis/trans ratio).

Excess HCI causes
o AgNOs Titration or hygroscopicity; low
Salt Stoichiometry 0.95-1.05 eq HCI. o
gNMR HCI indicates free

base contamination.

High water content
) alters melting point
Water Content Karl Fischer (KF) < 1.0% wiw. ]
and reaction

stoichiometry.

Visualizing the Critical Path
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QC: Check for
Elimination

Step 2: Deprotection
(HCl/Dioxane)

Step 3: Precipitation
(Anhydrous Et20)

6-Methoxy-1,4-Oxazepane
HCI Salt

6-Hydroxy-N-Boc Step 1: Methylation
Oxazepane (NaH/Mel, 0°C) Fail (Optimize T)

Click to download full resolution via product page
Caption: Synthesis workflow highlighting the critical QC checkpoint for elimination byproducts.

Part 4: Troubleshooting & Stability
Common Failure Modes

o Hygroscopicity: The HCI salt absorbs atmospheric moisture rapidly, turning into a gum.
o Solution: Store in aliquots under argon. Use a glovebox for weighing if possible.

o Regioselectivity: During ring formation (if synthesizing the ring de novo), 6-membered vs. 7-
membered ring competition occurs.

o Solution: Use the "Scalable Synthesis" approach utilizing specific amino-alcohol
precursors and thermodynamic control as detailed in recent literature [1, 2].

o Stereochemical Drift: The C6 position is susceptible to epimerization under strong basic
conditions (e.g., prolonged exposure to NaH).

o Solution: Quench the methylation reaction immediately upon completion.
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« Nitrile derivative that acts as inhibitor of dipeptidyl peptidase 1.Patent EP4129989B1, 2023.
Link (Source for 6-methoxy-1,4-oxazepane synthesis protocol).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. CA2813911A1 - 1,4-oxazepane derivatives - Google Patents [patents.google.com]

e 2. New series of morpholine and 1,4-oxazepane derivatives as dopamine D4 receptor
ligands: synthesis and 3D-QSAR model - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Reproducibility & Performance Guide: 6-Methoxy-1,4-
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[https://www.benchchem.com/product/b6186786/docs#reproducibility-performance-guide-6-
methoxy-1-4-oxazepane-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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